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Compound of Interest

Compound Name: Disperse blue 359

Cat. No.: B1585479

Disperse Blue 359: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Blue 359 is a synthetic anthraquinone dye recognized for its application in the textile
industry for coloring synthetic fibers, particularly polyester. Its chemical designation is 1-amino-
4-(ethylamino)-9,10-dioxoanthracene-2-carbonitrile. This document provides a concise
technical overview of the known properties of Disperse Blue 359, including its molecular
formula and weight. While its primary use is in materials science, this guide consolidates the
available chemical and manufacturing data. Currently, there is a notable absence of published
research on the application of Disperse Blue 359 in experimental biology or as a therapeutic
agent.

Chemical and Physical Properties

Disperse Blue 359 is characterized by its specific molecular structure which imparts its distinct
blue color and dyeing properties. The fundamental chemical and physical data are summarized
below. There is some discrepancy in the reported molecular formula and weight in commercial
listings, with the most frequently cited data presented here.
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Property Value Source(s)
Molecular Formula C17H13Ns02 [1112]
Molecular Weight 291.30 g/mol [1][2]

1-amino-4-(ethylamino)-9,10-
Alternate Name ] o
dioxoanthracene-2-carbonitrile

[3]4]

CAS Number 62570-50-7

[1]3]

Class Anthraquinone Dye

[415]1(6]

o Dyeing of synthetic fibers (e.qg.,
Application
polyester, acetate)

[417]

Synthesis and Manufacturing

The industrial preparation of Disperse Blue 359 involves a multi-step chemical synthesis. A

patented method outlines a process that includes sulfonation, chlorination, amination, and

cyanation.[2] This process is designed to achieve a high-purity product with good color

brightness, suitable for textile applications such as inkjet and transfer printing.[4][7]

Manufacturing Workflow

The following diagram illustrates the key stages in the synthesis of Disperse Blue 359 as

described in the patent literature.
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Synthesis Workflow of Disperse Blue 359

1-Aminoanthraquinone
(Starting Material)

1-Aminoanthraquinone-2-sulfonic acid

Chlorination

1-Amino-4-chloroanthraquinone-2-sulfonic acid

Amination
(with Ethylamine)

1-Amino-4-(ethylamino)-9,10-anthraquinone-2-sulfonic acid

Cyanation

Disperse Blue 359
(Final Product)

Click to download full resolution via product page

A simplified workflow for the synthesis of Disperse Blue 359.
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Applications in Textile Dyeing

Disperse Blue 359 is a non-ionic dye with low water solubility, making it suitable for dyeing
hydrophobic synthetic fibers.[7][8] The dyeing mechanism involves the transfer of the finely
dispersed dye from an agueous medium to the fiber, a process that is accelerated by heat.[9]
This method allows the dye molecules to penetrate and bind within the fiber structure, resulting
in good color fastness.[7][9] It is particularly valued for its bright blue hue and durability to light
and washing.[7]

Biological Activity and Signaling Pathways

A comprehensive search of scientific literature and databases reveals a lack of studies on the
biological activity of Disperse Blue 359. There is no available information regarding its
interaction with biological systems, potential signaling pathway modulation, or toxicological
profiles relevant to drug development. Its classification as a disperse dye for textiles suggests
that its primary research context is within materials science and industrial chemistry, rather than
pharmacology or cell biology.

Experimental Protocols

Beyond the synthesis methods outlined in patent literature, there are no detailed experimental
protocols for the use of Disperse Blue 359 in a research or drug development context
available in the public domain. The primary documented procedures relate to its application in
textile dyeing processes.[9][10]

Conclusion

Disperse Blue 359 is a well-characterized anthraquinone dye with established applications in
the textile industry. Its chemical properties and synthesis are documented, providing a clear
understanding of its nature as a colorant. However, for the audience of researchers, scientists,
and drug development professionals, it is crucial to note the current absence of data on its
biological effects. Future research would be necessary to explore any potential bioactivity and
to determine if this compound or its derivatives have any applications beyond materials

science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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